4-Fluoro-3-tert-butoxycarbonylamino-1-butanoic acid

• Molecular Formula: C9H16FNO4
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 4-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C9H16FNO4/c1-9(2,3)15-8(14)11-6(5-10)4-7(12)13/h6H,4-5H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key: RGWGWUJMVIXIJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)CF

Description

4-Fluoro-3-tert-butoxycarbonylamino-1-butanoic acid is a useful research compound. Its molecular formula is C9H16FNO4 and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Fluoro-2-tert-butoxycarbonylamino-4-pentene (1.02 g, 5 mmoles), dissolved in glacial acetic acid (15 ml), is added to potassium permanganate (2.37 g, 15 mmoles) in water (75 ml), and kept overnight at room temperature. After destroying the excess of permanganate with 10% sodium bisulfite solution and saturating with sodium chloride, the mixture is extracted twice with ether. Evaporation gives 4-fluoro-3-tert-butoxycarbonylamino-1-butanoic acid (776 mg) as a white solid which on recrystallization from ether/petroleum ether affords 676 mg (61%) of pure material, m.p. 112°-112.5° C.